4-(2-ethylbutanoyl)-N-(2-methoxyethyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(2-ethylbutanoyl)-N-(2-methoxyethyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C14H22N2O3/c1-4-10(5-2)13(17)11-8-12(16-9-11)14(18)15-6-7-19-3/h8-10,16H,4-7H2,1-3H3,(H,15,18)
• InChI Key: AOVDUUGOMZDFKQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)C1=CNC(=C1)C(=O)NCCOC
• Molecular Formula: C14H22N2O3
• Molecular Weight: 266.34 g/mol
• Solubility: >40 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(2-ethylbutanoyl)-N-(2-methoxyethyl)-1H-pyrrole-2-carboxamide, also known as EBC-46, is a natural compound found in the blushwood tree (Hylandia dockrillii) native to the Atherton Tablelands in Queensland, Australia. EBC-46 has shown promising results in preclinical studies as a potential anti-cancer agent.

Scientific Research Applications

Catalysis and Chemical Synthesis

Pyrrole derivatives have been explored for their roles in catalysis, particularly in asymmetric hydrogenation reactions. For example, aminophosphine-phosphiniterhodium complexes derived from natural amino alcohols have been used as efficient homogeneous hydrogenation catalysts at ambient temperatures and pressures for dehydro N-acetyl amino acids, dehydro N-benzoyl amino acids, and itaconic acid (Cesarotti et al., 1983). This suggests that structurally related compounds like 4-(2-ethylbutanoyl)-N-(2-methoxyethyl)-1H-pyrrole-2-carboxamide might find applications in catalytic processes, potentially aiding in the synthesis of complex organic molecules.

Pharmaceutical Research and Drug Design

Pyrrole derivatives are of significant interest in the design and synthesis of new pharmaceutical agents due to their varied biological activities. Novel annulated products derived from aminonaphthyridinones, showcasing pyrrole-type reactivity, indicate the versatility of pyrrole derivatives in synthesizing heterocyclic systems with potential pharmaceutical applications (Deady & Devine, 2006). This highlights the possibility of employing 4-(2-ethylbutanoyl)-N-(2-methoxyethyl)-1H-pyrrole-2-carboxamide in drug discovery and development, particularly in creating new therapeutic agents.

Material Science and Surface Modification

In material science, pyrrole derivatives have been investigated for their capacity to modify surface properties. Methacryloyloxyethyl phosphate copolymers, incorporating pyrrole structures, have been synthesized to enhance hydroxyapatite deposition on surfaces, indicating their potential in biomedical material engineering (Stancu et al., 2004). Therefore, compounds like 4-(2-ethylbutanoyl)-N-(2-methoxyethyl)-1H-pyrrole-2-carboxamide could be explored for similar applications, such as modifying biomaterial surfaces to improve their interaction with biological tissues.